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Compound of Interest

Compound Name: Corynoxine B

Cat. No.: B1210816

Get Quote

Executive Summary & Physicochemical Snapshot[1]
[2][3]
Corynoxine B is a tetracyclic oxindole alkaloid isolated from Uncaria rhynchophylla.[1][2][3]

While it is a potent autophagy inducer with significant neuroprotective potential (particularly in

Parkinson's disease models), its utility is frequently compromised by its lipophilic nature.[4]

The Core Challenge: Corynoxine B exhibits high permeability but poor aqueous solubility

(Class II in BCS classification logic).[2] Direct addition to aqueous media often results in

immediate precipitation ("crashing out"), leading to inconsistent dosing and false-negative

results.[1][2]

Physicochemical Profile[1][2][3][4][6][7][8][9][10][11]
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Property Value Notes

Molecular Weight 384.47 g/mol

Formula C₂₂H₂₈N₂O₄

LogP ~2.3 - 2.9 Moderately Lipophilic

Solubility (DMSO) ≥ 60 mg/mL Preferred Stock Solvent

Solubility (Ethanol) ~3–50 mg/mL Variable; requires sonication

Solubility (Water) < 0.1 mg/mL Practically insoluble

Solubility (PBS) ~0.25 mg/mL
Only achievable via DMSO

predissolution

Troubleshooting Guide: Common Failure Points
Scenario A: "White crystals appear immediately when I
add my stock solution to the cell culture media."
Diagnosis: Solvent Shock (Rapid Polarity Shift).[1][2] The Science: When a high-concentration

DMSO stock (e.g., 50 mM) hits an aqueous buffer, the DMSO diffuses into the water faster than

the hydrophobic compound can disperse. The local environment becomes instantly hydrophilic,

forcing the Corynoxine B to aggregate and precipitate. Corrective Action:

Do not add stock directly to the bulk media volume.

Adopt the "Intermediate Dilution" method: Dilute your stock 1:10 in pure DMSO or a

transition solvent (like PEG300) before spiking into media.[1][2]

Vortex immediately: Ensure rapid dispersion during addition.

Scenario B: "My mice are showing signs of irritation, or
the needle is clogging during IP injection."
Diagnosis: Vehicle Incompatibility / Particle Aggregation.[1][2] The Science: Simple

DMSO/Saline mixtures are often unstable for this alkaloid.[1][2] If the saline is added too
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quickly or without a surfactant, micro-precipitates form that can block fine-gauge needles and

cause peritoneal irritation.[1][2] Corrective Action:

Switch to a Co-solvent System (PEG300 + Tween 80).[1][2]

Follow the Order of Addition strictly (See Protocol B below). Adding saline before the

surfactant (Tween 80) will ruin the formulation.[2]

Scenario C: "The compound works in Western Blot but
fails in cell viability assays."
Diagnosis: DMSO Toxicity Masking Effects.[1][2] The Science: To keep Corynoxine B soluble,

researchers often increase DMSO concentration. However, DMSO > 0.1% can induce

autophagy or toxicity independently, confounding results. Corrective Action:

Always run a Vehicle Control with the exact same % of DMSO.[1][2]

Keep final DMSO concentration ≤ 0.1% for sensitive lines (e.g., primary neurons).[1][2]

Advanced Protocols
Protocol A: Step-Wise Dissolution for Cell Culture (In
Vitro)
Target: 10 µM - 100 µM working concentration.[1][2]

Stock Preparation: Dissolve 10 mg Corynoxine B in 1.3 mL DMSO to create a 20 mM

Stock.

Tip: Sonicate at 40°C for 5-10 minutes if visual particulates remain.[1][2]

Storage: Aliquot and store at -80°C. Avoid freeze-thaw cycles.

Intermediate Step (Critical): Dilute the 20 mM stock 1:10 with fresh DMSO to create a 2 mM

Intermediate.

Final Dilution: Add 5 µL of the 2 mM Intermediate to 995 µL of pre-warmed culture media.
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Result: 10 µM final concentration with 0.5% DMSO.

Note: If 0.5% DMSO is too high, start with a higher concentration stock (e.g., 50 mM) to

reduce solvent volume.

Protocol B: "Gold Standard" In Vivo Formulation
Target: 2 mg/mL clear solution for IP or Oral Gavage. Reference Standard: 10% DMSO / 40%

PEG300 / 5% Tween 80 / 45% Saline.[1][2][3][5]

Strict Order of Addition (Do not deviate):

Step 1: Weigh Corynoxine B powder.[1][2]

Step 2: Add DMSO (10% of final vol).[1][2][3][5] Vortex until fully dissolved.[1][2]

Step 3: Add PEG300 (40% of final vol).[1][2][5] Vortex.

Step 4: Add Tween 80 (5% of final vol). Vortex vigorously.

Checkpoint: The solution should be clear and viscous.[1][2]

Step 5: Slowly add warm Saline (45% of final vol) dropwise while vortexing.

Result: A stable, clear microemulsion.[1] Use immediately.

Visualizing the Science
Workflow Diagram: Preventing Precipitation
This diagram illustrates the correct "Solubility Ladder" to avoid solvent shock.
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Caption: The "Solubility Ladder" approach prevents the rapid polarity shift that causes

precipitation.

Mechanism of Action: Why Solubility Matters
Corynoxine B must remain soluble to cross the cell membrane and interact with cytosolic

autophagy regulators (Beclin-1/HMGB1).[1][2]
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Caption: Corynoxine B induces autophagy via HMGB1 binding and mTOR inhibition, requiring

intracellular bioavailability.[1][2]

Frequently Asked Questions (FAQs)
Q: Can I store the diluted aqueous solution for later use? A: No. Aqueous dilutions of

Corynoxine B are thermodynamically unstable.[1][2] They should be prepared fresh

immediately before use. The DMSO stock, however, is stable at -80°C for 6 months.

Q: Is sonication safe for this compound? A: Yes. Corynoxine B is a stable alkaloid.[1][2] Mild

sonication (40 kHz, 5-10 mins) is recommended to ensure complete dissolution in the stock

solvent.[1][2] Avoid boiling.

Q: Why use PEG300 instead of just DMSO/Water? A: PEG300 acts as a bridge solvent.[1][2] It

has intermediate polarity, helping to "hold" the hydrophobic Corynoxine B molecule in solution

as water is introduced, preventing the crash-out effect common with pure DMSO-to-Water

transitions.[1][2]

Q: What is the maximum solubility in pure DMSO? A: While sources vary, reliable saturation is

reached between 60–83 mg/mL. However, for practical handling and viscosity, we recommend

limiting stocks to 20–50 mM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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